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Compound of Interest

Compound Name: (R)-4-Amino-3-hydroxybutyric acid

Cat. No.: B1272733

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring laboratory safety and environmental compliance.
This guide provides detailed procedures for the safe disposal of (R)-4-Amino-3-
hydroxybutyric acid (also known as (R)-GABOB), a compound utilized in
neuropharmacological research.[1] Adherence to these guidelines is essential to mitigate risks
and maintain a safe research environment.

Chemical and Hazard Profile

(R)-4-Amino-3-hydroxybutyric acid is a derivative of the neurotransmitter GABA.[1][2][3]
Understanding its properties and associated hazards is the first step in safe handling and

disposal.
Property Value
Synonyms (-)-y-Amino-B-hydroxybutyric acid, (R)-GABOB,
(-)-B-Hydroxy-GABA[4]
Formula C4HI9NO3[4]
Molecular Weight 119.12 g/mol [4]
Appearance White to almost white powder or crystals[5]
Melting Point 223 °C (decomposes)
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This compound is classified with the following hazards according to the Globally Harmonized
System (GHS).[4]

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[4]
] ] o H315: Causes skin irritation[4]

Skin Corrosion/Irritation Category 2

[6]

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A o
irritation[4][6]

H335: May cause respiratory

Specific Target Organ Toxicit Category 3
P J 9 Y o irritation[4][6]

Personal Protective Equipment (PPE)

Before handling or disposing of (R)-4-Amino-3-hydroxybutyric acid, it is mandatory to wear
appropriate personal protective equipment to prevent exposure.

o Eye Protection: Wear chemical safety goggles or glasses that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[7]

e Hand Protection: Wear appropriate protective gloves to prevent skin contact.[7]
o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[7]

o Respiratory Protection: In cases of inadequate ventilation or when generating dust, use a
NIOSH or European Standard EN 149 approved respirator.[7]

Step-by-Step Disposal Protocol

Disposal of (R)-4-Amino-3-hydroxybutyric acid must be conducted in accordance with local,
state, and federal regulations.[8] The following protocol provides a general framework for safe
disposal in a laboratory setting.

Uncontaminated and Expired Material
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For pure, uncontaminated, or expired (R)-4-Amino-3-hydroxybutyric acid:
Containerization: Ensure the chemical is in its original or a well-labeled, sealed container.

Waste Stream: This material should be disposed of as chemical waste. Do not mix it with
other waste streams.

Disposal Request: Arrange for pickup by your institution's environmental health and safety
(EHS) office or a licensed chemical waste disposal company. The material will likely be
incinerated at an approved waste disposal plant.[9]

Contaminated Material and Spill Cleanup

In the event of a spill or for the disposal of materials contaminated with (R)-4-Amino-3-
hydroxybutyric acid:

Ensure Safety: Evacuate non-essential personnel from the immediate area. Ensure
adequate ventilation.[4]

Containment: For small spills, immediately clean up the material to prevent the generation of
dust.[7]

Cleanup Procedure:
o Carefully sweep the solid material up.[7]

o Place the swept-up material and any contaminated cleaning supplies (e.g., paper towels)
into a suitable, labeled container for disposal.[7]

Decontamination: Clean the spill area thoroughly.

Disposal: The container with the spill cleanup material must be treated as hazardous
chemical waste and disposed of through your institution's EHS-approved channels.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (R)-4-
Amino-3-hydroxybutyric acid.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1272733?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/166898?userType=undefined
https://www.benchchem.com/product/b1272733?utm_src=pdf-body
https://www.benchchem.com/product/b1272733?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W005749/R-4-Amino-3-hydroxybutyric-acid-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/ProductMSDSDetailCB9506040_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB9506040_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB9506040_EN.htm
https://www.benchchem.com/product/b1272733?utm_src=pdf-body
https://www.benchchem.com/product/b1272733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Disposal of
(R)-4-Amino-3-hydroxybutyric acid

;

Wear Appropriate PPE:
- Safety Goggles
- Gloves
- Lab Coat

Assess Material Status

Uncontaminated/ Contaminated Material/
Expired Material Spill Residue

Seal in a Labeled, Collect in a Labeled,
Approved Chemical Approved Chemical
Waste Container Waste Container

Arrange for Disposal via
Institutional EHS or
Licensed Contractor

End: Proper Disposal
Complete

Click to download full resolution via product page

Caption: Disposal workflow for (R)-4-Amino-3-hydroxybutyric acid.

This guide is intended to provide a framework for the safe disposal of (R)-4-Amino-3-
hydroxybutyric acid. Always consult your institution's specific safety and disposal protocols
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and the most current Safety Data Sheet (SDS) for the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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